1-(Methyl)-4-nitro-3-(2,2,3,3,3-D5-propyl)-1H-pyrazole-5-carboxylic Acid
1-(Methyl)-4-nitro-3-(2,2,3,3,3-D5-propyl)-1H-pyrazole-5-carboxylic Acid
Brand Name:
Vulcanchem
CAS No.:
1175992-94-5
VCID:
VC0052555
InChI:
InChI=1S/C8H11N3O4/c1-3-4-5-6(11(14)15)7(8(12)13)10(2)9-5/h3-4H2,1-2H3,(H,12,13)/i1D3,3D2
SMILES:
CCCC1=NN(C(=C1[N+](=O)[O-])C(=O)O)C
Molecular Formula:
C8H11N3O4
Molecular Weight:
218.224
1-(Methyl)-4-nitro-3-(2,2,3,3,3-D5-propyl)-1H-pyrazole-5-carboxylic Acid
CAS No.: 1175992-94-5
Reference Standards
VCID: VC0052555
Molecular Formula: C8H11N3O4
Molecular Weight: 218.224
CAS No. | 1175992-94-5 |
---|---|
Product Name | 1-(Methyl)-4-nitro-3-(2,2,3,3,3-D5-propyl)-1H-pyrazole-5-carboxylic Acid |
Molecular Formula | C8H11N3O4 |
Molecular Weight | 218.224 |
IUPAC Name | 2-methyl-4-nitro-5-(2,2,3,3,3-pentadeuteriopropyl)pyrazole-3-carboxylic acid |
Standard InChI | InChI=1S/C8H11N3O4/c1-3-4-5-6(11(14)15)7(8(12)13)10(2)9-5/h3-4H2,1-2H3,(H,12,13)/i1D3,3D2 |
Standard InChIKey | GFORSNBMYCLGIE-WNWXXORZSA-N |
SMILES | CCCC1=NN(C(=C1[N+](=O)[O-])C(=O)O)C |
Last Modified | Aug 20 2021 |
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